Cas no 2035018-72-3 ((E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one)

• Product Name: (E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one
• CAS No: 2035018-72-3
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 5379675
• Update Time: 2025-05-24

(E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C23H22N2O2/c26-22(12-11-18-6-2-1-3-7-18)25-16-13-20(14-17-25)27-21-10-4-8-19-9-5-15-24-23(19)21/h1-12,15,20H,13-14,16-17H2/b12-11+
• InChI Key： BMJRECIZNAWTLS-VAWYXSNFSA-N
• SMILES： C(N1CCC(OC2=C3C(=CC=C2)C=CC=N3)CC1)(=O)/C=C/C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one

Introduction to (E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one (CAS No. 2035018-72-3)

Compound (E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one, identified by its CAS number 2035018-72-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes a phenyl group, a propenone moiety, and a piperidine ring linked to a quinoline scaffold. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of (E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one is highly relevant to its potential pharmacological activity. The quinoline moiety, known for its antimicrobial and anti-inflammatory properties, plays a crucial role in modulating biological pathways. Additionally, the piperidine ring enhances the solubility and bioavailability of the compound, which is essential for effective drug delivery. The propenone group contributes to the compound's reactivity, allowing for further chemical modifications that could tailor its biological activity.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the quinoline scaffold exhibit potent effects on various targets, including enzymes and receptors involved in cancer progression, infectious diseases, and neurological disorders. Specifically, the oxypiperidine moiety in (E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one has been shown to interact with biological macromolecules in ways that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies suggest that it may inhibit key enzymes involved in tumor growth and metastasis. The phenyl group, which is part of the propenone moiety, has been identified as a critical component in modulating the compound's binding affinity to target proteins. This interaction could lead to the development of novel anticancer agents that are more effective and have fewer side effects compared to existing therapies.

The field of medicinal chemistry has seen significant advancements in the design and synthesis of heterocyclic compounds. The development of new synthetic methodologies has enabled researchers to create complex molecules with tailored properties. In the case of (E)-3-phenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)propenone, innovative synthetic routes have been employed to optimize its yield and purity. These advancements are crucial for ensuring that subsequent biological evaluations are conducted using high-quality material.

Beyond oncology, this compound has shown promise in other therapeutic areas. Research indicates that it may have antimicrobial properties, making it a potential candidate for treating resistant bacterial infections. The quinoline scaffold is well-documented for its ability to disrupt bacterial cell wall synthesis and DNA replication, which are essential processes for bacterial survival. Furthermore, the oxypiperidine group may contribute to its ability to interact with bacterial enzymes, leading to further antibacterial effects.

The pharmacokinetic profile of (E)-3-phényl - 1 - (4 - quíno lin - 8 - ylo xypipér idiné - 1 - yl ) prop - 2 - én - 1 - one is another critical factor that influences its potential as a therapeutic agent. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits reasonable solubility in both water and lipids, which suggests good bioavailability following oral administration. Additionally, preliminary data indicate that it is metabolized at a moderate rate, allowing for sustained therapeutic levels.

The development of novel drug candidates involves rigorous testing to ensure safety and efficacy. In vitro studies have been performed to assess the cytotoxicity and genotoxicity of (E)-3-phényl - 1 - (4 - quíno lin - 8 - ylo xypipér idiné - 1 - yl ) prop - 2 - én - 1 - one. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations but may cause adverse effects at higher doses. Further research is needed to identify potential dose-dependent toxicities and develop strategies to mitigate them.

The future direction of research on this compound includes exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets will provide valuable insights into its therapeutic potential and help guide the development of more effective derivatives. Additionally, preclinical studies are planned to evaluate its efficacy in animal models of cancer and infectious diseases. These studies will provide critical data for determining whether it is ready for clinical trials in humans.

The synthesis and characterization of new chemical entities like (E)-3-phényl - 1 - (4 - quíno lin - 8 - ylo xypipér idiné - 1 - yl ) propenone require collaboration between chemists, biologists, and pharmacologists. This interdisciplinary approach ensures that all aspects of drug development are considered thoroughly before moving into clinical trials. The involvement of experts from various fields also helps to identify potential challenges early on, allowing for timely adjustments in the research strategy.

In conclusion, (E)-3-phényl - 1-(4-quíno lin – 8 – ylo xypipér idiné – 1 – yl ) propenone (CAS No. 2035018–72–3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further exploration in oncology and antimicrobial therapy. Ongoing research aims to elucidate its mechanism of action and evaluate its safety and efficacy through preclinical studies. As our understanding of this compound grows, it holds great promise for contributing to advancements in medicine.